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Compound of Interest

Compound Name: Y02224

Cat. No.: B12367465 Get Quote

Introduction
Y02224 is a potent inhibitor of the Bromodomain and Extra-Terminal (BET) family protein

BRD4, which has shown potential in preclinical research, particularly in models of castration-

resistant prostate cancer (CRPC) and leukemia.[1] BRD4 is an epigenetic reader that plays a

crucial role in the regulation of gene transcription. By binding to acetylated lysine residues on

histones, BRD4 recruits transcriptional machinery to promoters and enhancers, thereby

activating the expression of key oncogenes such as MYC. In cancer, the dysregulation of

BRD4 activity contributes to uncontrolled cell proliferation and survival. Y02224 exerts its

therapeutic effect by competitively binding to the acetyl-lysine binding pockets of BRD4,

thereby preventing its interaction with chromatin and subsequent downstream gene activation.

This protocol provides detailed guidelines for the dissolution and storage of Y02224 to ensure

its stability and efficacy for in vitro and in vivo research applications.

BRD4 Signaling Pathway and Mechanism of
Inhibition
The signaling pathway involving BRD4 is central to the transcriptional activation of genes

critical for cancer cell growth and proliferation. The process begins with the acetylation of lysine

residues on histone tails by histone acetyltransferases (HATs). BRD4 recognizes and binds to

these acetylated lysines via its two bromodomains (BD1 and BD2). This binding event serves

as a scaffold, recruiting the Positive Transcription Elongation Factor b (P-TEFb) complex. P-

TEFb then phosphorylates RNA Polymerase II, leading to the transcriptional elongation of

target genes, including the proto-oncogene MYC. Y02224, as a BRD4 inhibitor, competitively
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binds to the bromodomains of BRD4, preventing its association with acetylated histones and

thereby inhibiting the transcription of BRD4-dependent genes.
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Caption: Simplified BRD4 signaling pathway and the inhibitory action of Y02224.

Quantitative Data Summary
For researchers using Y02224, understanding its solubility is critical for preparing stock

solutions and experimental dilutions. The following table summarizes the known solubility of

Y02224 in a common laboratory solvent.

Solvent Solubility

DMSO ≥ 100 mg/mL (381.30 mM)

Note: The provided solubility in DMSO indicates that the compound is at least soluble up to this

concentration, but the saturation point may be higher. It is recommended to use freshly

opened, anhydrous DMSO to avoid decreased solubility due to moisture absorption.

Experimental Protocols
Materials

Y02224 powder

Dimethyl sulfoxide (DMSO), anhydrous
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Sterile, amber glass vials or polypropylene tubes

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): laboratory coat, safety glasses, and gloves

Protocol for Dissolving Y02224
This protocol describes the preparation of a 10 mM stock solution of Y02224 in DMSO.

Preparation: Before handling the compound, ensure that you are wearing appropriate PPE.

Work in a well-ventilated area or a chemical fume hood.

Weighing: Carefully weigh the desired amount of Y02224 powder. For example, to prepare 1

mL of a 10 mM stock solution, you will need to calculate the required mass based on the

molecular weight of Y02224.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

Y02224 powder.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to aid

dissolution if necessary, but avoid excessive heat.

Sterilization (Optional): If the stock solution is intended for cell culture experiments, it can be

sterilized by passing it through a 0.22 µm syringe filter.

Protocol for Storing Y02224
Proper storage is essential to maintain the stability and activity of Y02224.

Short-Term Storage (up to 1 month): Store the DMSO stock solution at -20°C. Aliquot the

stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Long-Term Storage (up to 6 months): For long-term storage, it is recommended to store the

DMSO stock solution at -80°C. As with short-term storage, aliquoting is crucial.
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Protection from Light: Y02224 should be protected from light. Store vials in a light-blocking

container or wrap them in aluminum foil.

Experimental Workflow
The following diagram illustrates the workflow for the preparation and storage of Y02224
solutions.
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Caption: Workflow for dissolving and storing the BRD4 inhibitor Y02224.

Safety Precautions
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While a specific Safety Data Sheet (SDS) for Y02224 is not publicly available, it is prudent to

handle it with the care afforded to all novel chemical compounds.

Personal Protective Equipment: Always wear a lab coat, gloves, and safety glasses when

handling Y02224.

Handling: Avoid inhalation of the powder and contact with skin and eyes. In case of contact,

wash the affected area thoroughly with water.

Disposal: Dispose of waste containing Y02224 in accordance with local, state, and federal

regulations for chemical waste.

By following these guidelines, researchers can ensure the proper handling, storage, and use of

Y02224, leading to reliable and reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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